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Compound of Interest

Compound Name: 2-Amino-5-diethylaminopentane

Cat. No.: B108754

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical whitepaper provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of 2-Amino-5-diethylaminopentane (CAS No. 140-
80-7). This diamine is a key intermediate in the synthesis of various pharmaceutical
compounds, most notably antimalarial drugs such as quinacrine.[1][2] This document
consolidates available data on its chemical identity, properties, and known synthetic routes. It is
intended to serve as a technical resource for researchers and professionals involved in organic
synthesis and drug development.

Chemical Identity and Molecular Structure

2-Amino-5-diethylaminopentane is an aliphatic diamine featuring a primary amine at the 2-
position and a tertiary amine at the 5-position of a pentane backbone.[3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 140-80-7[4]

Molecular Formula CoH22N2[3][4]

Molecular Weight 158.28 g/mol [4]

IUPAC Name N%,Ni-Diethyl-1,4-pentanediamine[4]

Novoldiamine, 4-Amino-1-
Common Synonyms ] ]
(diethylamino)pentane[2]

SMILES String CCN(CC)CCCC(C)N[4]

InChl Key CAPCBAYULRXQAN-UHFFFAOYSA-N[4]

Below is a two-dimensional representation of the molecular structure of 2-Amino-5-
diethylaminopentane, generated using the DOT language.

A 2D diagram of the 2-Amino-5-diethylaminopentane molecular structure.

Physicochemical Properties

2-Amino-5-diethylaminopentane is a colorless liquid under standard conditions and is soluble
in water and alcohol.[3] A summary of its key physicochemical properties is presented in Table
2.

Table 2: Physicochemical Properties
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Property Value Reference(s)
Appearance Colorless liquid [2][3]

Boiling Point 201 °C [2]

Melting Point -50 °C [3]

Density 0.817 g/mL at 25 °C [4]

Refractive Index n20/D 1.4429 [4]

Flash Point 68 °C (154.4 °F) - closed cup

pKa (predicted) 10.81+0.35 [3]

Water Solubility Soluble [3]

Synthesis and Manufacturing

The synthesis of 2-Amino-5-diethylaminopentane is primarily achieved through multi-step
chemical reactions designed for high purity and yield. Two common manufacturing pathways
have been identified.

Synthesis from 5-Diethylamino-2-pentanone

One established method involves the reductive amination of 5-diethylamino-2-pentanone.[5]
This process typically involves the reaction of the ketone with ammonia in the presence of a
reducing agent, such as hydrogen gas and a metal catalyst.

Reductive Amination
(e.g., H2/Catalyst)

Reduction

Imine Intermediate

2-Amino-5-diethylaminopentane

Reaction with Ammonia

+ NHs3

(Ammonia) 5-Diethylamino-2-pentanone

Click to download full resolution via product page

Reductive amination synthesis pathway.
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Experimental Protocol: Reductive Amination (General)

A detailed experimental protocol for this specific transformation is not readily available in the
public domain. However, a general procedure for reductive amination can be outlined as

follows:

e Reaction Setup: The ketone precursor, 5-diethylamino-2-pentanone, is dissolved in a
suitable solvent (e.g., methanol, ethanol) in a high-pressure reactor.

o Catalyst Addition: A hydrogenation catalyst, such as Raney Nickel or a supported palladium
or platinum catalyst, is added to the mixture.

e Ammonia Introduction: Anhydrous ammonia is introduced into the reactor.

e Hydrogenation: The reactor is pressurized with hydrogen gas, and the mixture is heated and
stirred. The reaction progress is monitored by techniques such as gas chromatography (GC)
or thin-layer chromatography (TLC).

» Work-up and Purification: Upon completion, the catalyst is filtered off, and the solvent is
removed under reduced pressure. The resulting crude product is then purified by fractional
distillation under vacuum to yield 2-Amino-5-diethylaminopentane.

Synthesis from Ethyl Levulinate and Diethylamine

Another documented synthetic route begins with the reaction of ethyl levulinate and
diethylamine. This pathway involves the formation of an amide intermediate, which is
subsequently subjected to hydrogenation and amination to yield the final product.

Ethyl Levulinate Hydrogenation &
Amide Intermediate % 2-Amino-5-diethylaminopentane
Diethylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to 2-Amino-5-
diethylaminopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108754#2-amino-5-diethylaminopentane-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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